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Compound of Interest
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Cat. No.: B15470945 Get Quote

This technical support center is designed to assist researchers, scientists, and drug

development professionals in troubleshooting common defects encountered during Nickel-

Tungsten (Ni-W) electroplating experiments. The following frequently asked questions (FAQs)

and troubleshooting guides provide direct, actionable advice to help you identify and resolve

issues in your plating process.

Frequently Asked Questions (FAQs)
Q1: What are the most common visual defects in Ni-W electroplating, and what are their

primary causes?

A1: The most common visual defects include pitting (small surface holes), roughness, and

burnt deposits (dark, powdery appearance). Pitting is often caused by the adherence of

hydrogen bubbles to the substrate, which can be a result of improper agitation, low wetting

agent concentration, or organic contamination in the plating bath.[1][2][3][4] Roughness is

typically due to solid particles suspended in the bath, such as dust, anode sludge, or

precipitated metal salts.[5][6] Burnt deposits are usually a sign of excessive current density,

especially in high-current areas of the workpiece.[7]

Q2: My Ni-W coating is peeling or flaking. What is causing this poor adhesion?

A2: Poor adhesion, leading to peeling or flaking, is almost always a result of inadequate

surface preparation before plating.[8][9][10] The substrate must be meticulously cleaned to

remove all oils, greases, oxides, and other contaminants.[8][11] Other causes can include an
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improper activation step, contamination of the plating bath, or an out-of-balance bath chemistry.

[6][11] For some substrates, like stainless steel, a specific pre-treatment such as a Wood's

nickel strike may be necessary to ensure good adhesion.[12]

Q3: The thickness of my Ni-W coating is not uniform across the substrate. How can I fix this?

A3: Uneven plating thickness can be caused by several factors related to the electrochemical

setup and bath conditions.[8] These include incorrect anode placement or size, inadequate

agitation leading to localized depletion of metal ions, and non-optimal current density.[6][7] The

geometry of the part being plated can also play a significant role; complex shapes may require

the use of auxiliary anodes or current shields to achieve a uniform current distribution.

Q4: The Ni-W deposit appears dull and lacks brightness. What should I investigate?

A4: A dull or hazy appearance can be due to a variety of factors, including an imbalance in the

brightener and carrier agent concentrations in the plating bath, organic contamination, or

incorrect operating parameters such as temperature and pH.[6][7] The presence of metallic

impurities can also lead to a lack of brightness.[6] A Hull cell test is a valuable tool for

diagnosing the cause of dull deposits.

Q5: I'm observing high internal stress in my Ni-W films, causing them to crack or distort. How

can this be controlled?

A5: Internal stress in electrodeposits can be either tensile (causing the deposit to contract) or

compressive (causing it to expand).[9] High stress can lead to cracking, peeling, and distortion

of the plated part.[13] The level of stress is influenced by the bath composition (especially the

concentration of stress-reducing additives like saccharin), current density, and temperature.[9]

[13] For sulfamate-based nickel baths, which are known for producing lower stress deposits,

careful control of additives is crucial to manage the final stress in the coating.[9]
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Defect Potential Causes Recommended Solutions

Pitting

- Inadequate agitation- Low

wetting agent concentration-

Organic contamination- High

current density- Suspended

solids in the bath

- Increase agitation (e.g., using

a low-pressure blower)- Add

wetting agent to reduce

surface tension- Carbon treat

the bath to remove organic

impurities- Optimize current

density- Improve filtration

Poor Adhesion

- Improper substrate

cleaning/degreasing-

Inadequate surface activation-

Bath contamination (organic or

metallic)- Incorrect bath

temperature or pH

- Enhance pre-treatment

protocol (e.g., electrocleaning,

acid activation)- For specific

substrates like stainless steel,

use a Wood's nickel strike-

Purify the plating bath (carbon

treatment for organics, dummy

plating for metallics)- Verify

and adjust bath temperature

and pH to optimal ranges

Roughness

- Suspended particles in the

bath (dust, anode sludge,

precipitates)- High pH causing

precipitation of metal

hydroxides- Anode polarization

- Improve filtration of the

plating solution- Check and

clean anode bags- Adjust and

maintain pH within the

recommended range- Ensure

proper anode performance

Uneven Thickness

- Incorrect anode placement or

size- Inadequate agitation-

Non-uniform current

distribution- Complex part

geometry

- Adjust anode-to-cathode

distance and configuration-

Increase agitation to ensure

uniform ion concentration- Use

current shields or auxiliary

anodes for complex shapes-

Optimize current density

Burnt Deposits - Excessive current density-

Low metal ion concentration-

Insufficient agitation

- Reduce the overall current

density or use current shields

in high-current areas- Analyze

and replenish nickel and
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tungstate concentrations-

Increase agitation to improve

ion transport to the cathode

High Internal Stress

- Imbalance of stress-reducing

additives- Incorrect current

density or temperature- Bath

contamination

- Adjust the concentration of

stress relievers (e.g.,

saccharin)- Optimize current

density and temperature-

Carbon treat the bath to

remove organic contaminants

Experimental Protocols for Quality Control
Adhesion Testing (Qualitative) - ASTM B571
This standard provides several simple, qualitative methods to assess the adhesion of metallic

coatings.[14][15][16][17][18]

Bend Test:

Securely clamp the plated sample.

Bend the sample 180 degrees over a mandrel of a specified diameter.

Examine the bent area under low magnification (e.g., 4x).

Interpretation: Cracking of the coating is not necessarily a failure, but any lifting or peeling

of the coating from the substrate indicates poor adhesion.[16][18]

Tape Test (based on ASTM D3359):[19][20][21][22][23]

Make a series of parallel cuts through the coating to the substrate using a sharp blade. For

coatings up to 5 mils thick, a cross-hatch pattern is made.[22]

Apply a specified pressure-sensitive tape firmly over the cuts.

Rapidly pull the tape off at a 180-degree angle.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://matestlabs.com/test-standards/astm-b571/
https://www.mecmesin.com/standard/astm-b571
https://pavco.com/blog/astm-b571
https://standards.iteh.ai/catalog/standards/astm/a33d5b96-8a1f-484a-82a5-3fced24c9a55/astm-b571-23
https://www.galvanizeit.com/uploads/resources/ASTM-B-571-yr-97-R-13.pdf
https://pavco.com/blog/astm-b571
https://www.galvanizeit.com/uploads/resources/ASTM-B-571-yr-97-R-13.pdf
https://infinitalab.com/adhesives/measuring-adhesion-by-tape-test-astm-d3359/
https://hightower-labs.com/library/understanding_astmd3359.html
https://blog.ansi.org/ansi/astm-d3359-tape-test-methods-measuring-adhesion/
https://kta.com/adhesion-astm-d3359/
https://www.micomlab.com/micom-testing/astm-d3359/
https://kta.com/adhesion-astm-d3359/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15470945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interpretation: Examine the tape and the test area for any coating that has been removed.

The amount of coating removed is rated against a standard scale (0B-5B for the cross-

hatch test) to determine the adhesion quality.[20]

Thickness Measurement - ASTM B568 (X-Ray
Fluorescence)
X-ray fluorescence (XRF) is a non-destructive method for measuring coating thickness.[24][25]

[26][27][28]

Calibration: Calibrate the XRF instrument using certified thickness standards for the specific

Ni-W alloy and substrate combination.

Sample Placement: Place the sample in the measurement chamber, ensuring the area to be

measured is positioned under the X-ray beam.

Measurement: Initiate the measurement sequence. The instrument bombards the sample

with X-rays, causing the coating and substrate materials to emit fluorescent X-rays at

characteristic energies.

Data Analysis: The instrument's software analyzes the intensities of the fluorescent signals

from the coating and substrate to calculate the coating thickness.

Corrosion Resistance - ASTM B117 (Salt Spray Test)
This test provides a controlled corrosive environment to evaluate the corrosion resistance of

coatings.[29][30][31][32][33]

Test Solution: Prepare a 5% sodium chloride solution in distilled or deionized water with a pH

between 6.5 and 7.2.[29][30][31]

Apparatus Setup: Set the salt spray cabinet temperature to 35°C.[29][30][31]

Sample Placement: Place the test specimens in the cabinet at an angle of 15 to 30 degrees

from the vertical.
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Exposure: Expose the specimens to a continuous fog of the salt solution for a predetermined

duration.

Evaluation: At the end of the test, gently rinse the specimens and evaluate them for signs of

corrosion, such as rust, blistering, or pitting.

Microhardness Testing - ASTM E384
This method determines the hardness of the coating on a microscopic scale.[34][35][36][37][38]

Sample Preparation: Prepare a cross-section of the plated sample by mounting, polishing,

and etching it to reveal the coating layer.

Indentation: Use a microhardness tester equipped with a Knoop or Vickers diamond indenter.

Apply a specific load (e.g., 100 gf) for a set duration (e.g., 10-15 seconds) to create an

indentation in the coating.[34]

Measurement: Measure the dimensions of the indentation using the microscope attached to

the tester.

Calculation: The hardness value (HK or HV) is calculated based on the applied load and the

measured dimensions of the indentation.
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Troubleshooting Workflow for Ni-W Electroplating Defects

Defect Observed

Visual Inspection
(Pitting, Roughness, Peeling, etc.)
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No

Adjust Cleaning &
Activation Steps

Yes
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In Spec

Correct Operating Parameters

Out of Spec?

Purify Bath
(Carbon Treatment, Dummying)

Contaminants?

Replenish Bath Components

Imbalance?

Re-plate and Evaluate

Defect Persists

Click to download full resolution via product page

Caption: A general workflow for troubleshooting defects in Ni-W electroplating.
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Cause-and-Effect Diagram for Poor Adhesion

Poor Adhesion

Substrate Preparation Plating Parameters Bath Chemistry Substrate Material

Inadequate Cleaning
(Oils, Grease)

Oxide Scale Improper Activation Incorrect Temperature Incorrect Current Density Current Interruption Organic Contamination Metallic Impurities pH Imbalance
Passive Surface

(e.g., Stainless Steel)
Alloying Elements

(e.g., Lead)

Click to download full resolution via product page

Caption: A cause-and-effect diagram illustrating potential root causes of poor adhesion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Solving Bright Nickel Problems [finishingandcoating.com]

2. Hebei Ruisite precision technology co.,ltd plating machine [electroplatingmachines.com]

3. dubaopump.com [dubaopump.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b15470945?utm_src=pdf-body-img
https://www.benchchem.com/product/b15470945?utm_src=pdf-custom-synthesis
https://finishingandcoating.com/index.php/plating/1567-solving-bright-nickel-problems
https://www.electroplatingmachines.com/news/causes-and-solutions-for-hydrogen-pores-pitting-in-nickel-plating.html
https://www.dubaopump.com/info-detail/causes-of-pitting-in-electroplating-process
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15470945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. nmfrc.org [nmfrc.org]

5. scribd.com [scribd.com]

6. Common Problems and Troubleshooting Methods of Nickel Electroplating - Industry
knowledge [superbheater.com]

7. Complete Guide to Electroplating Defects & Issues | SPC Blog [sharrettsplating.com]

8. Electroplating Problems and Their Solutions [chemresearchco.com]

9. technic.com [technic.com]

10. advancedplatingtech.com [advancedplatingtech.com]

11. americanelectro.com [americanelectro.com]

12. researchgate.net [researchgate.net]

13. nicoform.com [nicoform.com]

14. matestlabs.com [matestlabs.com]

15. ASTM B571 | Mecmesin [mecmesin.com]

16. ASTM B571 Explained: Why Adhesion Matters in Metal Plating | PAVCO [pavco.com]

17. standards.iteh.ai [standards.iteh.ai]

18. galvanizeit.com [galvanizeit.com]

19. infinitalab.com [infinitalab.com]

20. hightower-labs.com [hightower-labs.com]

21. ASTM D3359-23: Tape Test Methods for Measuring Adhesion - The ANSI Blog
[blog.ansi.org]

22. kta.com [kta.com]

23. micomlab.com [micomlab.com]

24. apmtesting.com [apmtesting.com]

25. galvanizeit.com [galvanizeit.com]

26. ASTM B568 (measurement of coating thickness by XRF) [easternapplied.com]

27. azom.com [azom.com]

28. Can Handheld XRF Analyze Metal Coating Thickness? [thermofisher.com]

29. Salt Spray Test Procedure: How to Perform Corrosion Tests Effectively [pacorr.com]

30. coteclabs.com [coteclabs.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.nmfrc.org/pdf/psf2009/2009-06-14.pdf
https://www.scribd.com/document/699315937/Nickel-Troubleshooting-Guide
https://www.superbheater.com/info/common-problems-and-troubleshooting-methods-o-102922127.html
https://www.superbheater.com/info/common-problems-and-troubleshooting-methods-o-102922127.html
https://www.sharrettsplating.com/blog/electroplating-defects-issues/
https://chemresearchco.com/common-electroplating-problems/
https://www.technic.com/sites/default/files/resources/Physical%20Properties%20of%20Electrodeposited%20Nickel.pdf
https://advancedplatingtech.com/technical-library/plating-topics/plating-flake-loose-adhesion-plated-layer/
https://americanelectro.com/plating-adhesion-problems-their-causes-and-how-to-avoid-them/
https://www.researchgate.net/post/How-to-increase-adhesion-of-nickel-coating-to-stainless-steel-substrate
https://www.nicoform.com/Images_Content/Site1/Files/Articles/APracticalGuideToUnderstandingMeasuringAndControllingStress.pdf
https://matestlabs.com/test-standards/astm-b571/
https://www.mecmesin.com/standard/astm-b571
https://pavco.com/blog/astm-b571
https://standards.iteh.ai/catalog/standards/astm/a33d5b96-8a1f-484a-82a5-3fced24c9a55/astm-b571-23
https://www.galvanizeit.com/uploads/resources/ASTM-B-571-yr-97-R-13.pdf
https://infinitalab.com/adhesives/measuring-adhesion-by-tape-test-astm-d3359/
https://hightower-labs.com/library/understanding_astmd3359.html
https://blog.ansi.org/ansi/astm-d3359-tape-test-methods-measuring-adhesion/
https://blog.ansi.org/ansi/astm-d3359-tape-test-methods-measuring-adhesion/
https://kta.com/adhesion-astm-d3359/
https://www.micomlab.com/micom-testing/astm-d3359/
https://apmtesting.com/test-methods/astm-b568-plating-thickness-xrf/
https://www.galvanizeit.com/uploads/resources/x-rayASTM-B-568-yr-09.pdf
https://www.easternapplied.com/xrf-technology-blog/astm-b568-measurement-coating-thickness-xrf
https://www.azom.com/article.aspx?ArticleID=20021
https://www.thermofisher.com/blog/metals/can-xrf-analyze-metal-coating-thickness/
https://www.pacorr.com/blog/salt-spray-test-procedure-how-to-perform-corrosion-tests-effectively/
https://coteclabs.com/method/astm-b-117/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15470945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


31. industrialphysics.com [industrialphysics.com]

32. ascott-analytical.com [ascott-analytical.com]

33. ASTM B117 Standards: Guide to Operate Salt Spray (Fog) Test Apparatus
[testronixinstruments.com]

34. infinitalab.com [infinitalab.com]

35. ASTM E384-22: Test Method For Microindentation Hardness - The ANSI Blog
[blog.ansi.org]

36. Knoop & Vickers Hardness of Materials - ASTM E384 | Lucideon [lucideon.com]

37. wmtr.com [wmtr.com]

38. tianxing.com.cn [tianxing.com.cn]

To cite this document: BenchChem. [Technical Support Center: Troubleshooting Defects in
Nickel-Tungsten Electroplating]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15470945#troubleshooting-defects-in-nickel-
tungsten-electroplating]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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